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Compound of Interest

Compound Name: 5-Methyl-2,2'-bipyridine

Cat. No.: B031928

CAS Number: 56100-20-0

This technical guide provides an in-depth overview of 5-Methyl-2,2'-bipyridine, a heterocyclic
compound of interest to researchers, scientists, and drug development professionals. This
document covers its chemical identity, comprehensive safety data, a detailed experimental
protocol for its synthesis, and a summary of its current applications in research and
development.

Safety and Handling

The following tables summarize the key safety information for 5-Methyl-2,2'-bipyridine. It is
imperative to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Table 1: GHS Hazard Information

Pictogram Signal Word Hazard Statements

GHSO07 (Exclamation Mark)[1] Warning[1] H302: Harmful if swallowed.[1]

Table 2: Precautionary Statements
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Code Precautionary Statement

Wear protective gloves/protective clothing/eye

P280 . .

protection/face protection.[1]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Table 3: Physical and Chemical Properties

Property Value Source
Molecular Formula C11H10N:2 [2]
Molecular Weight 170.21 g/mol [2]
Boiling Point 92 °C at 0.05 Torr [3]
Density 1.081 + 0.06 g/cm? (Predicted) [3]

Colorless to Yellow Liquid or

Physical Form e .
Semi-Solid or Solid

Room Temperature, Sealed in
Storage Temperature - [3114]
Dry Conditions

Experimental Protocol: Synthesis via Negishi Cross-
Coupling

A reliable method for the synthesis of 5-Methyl-2,2'-bipyridine is through a Negishi cross-
coupling reaction. This procedure involves the palladium-catalyzed reaction of a pyridyl zinc
reagent with a pyridyl triflate.

Materials:
e 2-Bromopyridine

e tert-Butyllithium (t-BuLli) in pentane
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e Anhydrous Zinc Chloride (ZnCl2)

e 5-Methyl-2-(trifluoromethanesulfonyl)oxypyridine

e Lithium Chloride (LiCl)

o Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a)

o Tetrahydrofuran (THF), anhydrous

e Dry ice/acetone bath

o Standard glassware for inert atmosphere reactions

Procedure:

» Formation of the Pyridyl Zinc Reagent:

o

In a two-necked round-bottomed flask under an inert atmosphere, cool a solution of THF
to -78 °C using a dry ice/acetone bath.

o Slowly add tert-butyllithium to the cooled THF.

o To this solution, add 2-bromopyridine dropwise. The solution will typically change color,
indicating the formation of the lithiated intermediate.

o Stir the reaction mixture at -78 °C for 30 minutes.

o Add anhydrous zinc chloride to the reaction mixture and allow it to warm to room
temperature, stirring for 2 hours.

e Cross-Coupling Reaction:

o To the flask containing the pyridyl zinc reagent, add 5-methyl-2-
(trifluoromethanesulfonyl)oxypyridine, lithium chloride, and
tetrakis(triphenylphosphine)palladium(0).

o Heat the reaction mixture to reflux and maintain for approximately 18 hours.
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o Work-up and Purification:

o After cooling, quench the reaction with an aqueous solution of ethylenediaminetetraacetic
acid (EDTA).

o Adjust the pH to approximately 8 with a saturated aqueous solution of sodium bicarbonate.
o Extract the product with dichloromethane (CH2Clz2).

o Combine the organic layers, dry over anhydrous sodium sulfate (Na2SOa), filter, and
concentrate under reduced pressure.

o Purify the crude product by flash chromatography on silica gel to yield 5-Methyl-2,2'-
bipyridine as a pale yellow oil.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Methyl-2,2'-bipyridine via
the Negishi cross-coupling reaction.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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